Cas no 1281568-83-9 (1-(2-Methyl-1-oxopropyl)aminomethylcyclohexaneacetic Acid)

• Product Name: 1-(2-Methyl-1-oxopropyl)aminomethylcyclohexaneacetic Acid
• CAS No: 1281568-83-9
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 4556824
• Update Time: 2025-10-24

1-(2-Methyl-1-oxopropyl)aminomethylcyclohexaneacetic Acid Chemical and Physical Properties

Names and Identifiers

• Gabapentin Impurity 6
• Gabapentin acid Impurity
• Cyclohexaneacetic acid, 1-[[(2-methyl-1-oxopropyl)amino]methyl]-
• 1-(2-Methyl-1-oxopropyl)aminomethylcyclohexaneacetic Acid

• Inchi： 1S/C13H23NO3/c1-10(2)12(17)14-9-13(8-11(15)16)6-4-3-5-7-13/h10H,3-9H2,1-2H3,(H,14,17)(H,15,16)
• InChI Key： BIFNREJZYCIQIQ-UHFFFAOYSA-N
• SMILES： C1(CNC(=O)C(C)C)(CC(O)=O)CCCCC1

Additional information on 1-(2-Methyl-1-oxopropyl)aminomethylcyclohexaneacetic Acid

1-(2-Methyl-1-oxopropyl)aminomethylcyclohexaneacetic Acid: A Comprehensive Overview

The compound with CAS No. 1281568-83-9, commonly referred to as 1-(2-Methyl-1-oxopropyl)aminomethylcyclohexaneacetic Acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into its chemical structure, synthesis, properties, and the latest research findings that highlight its significance in contemporary scientific studies.

Chemical Structure and Properties

1-(2-Methyl-1-oxopropyl)aminomethylcyclohexaneacetic Acid is a complex organic compound characterized by a cyclohexane ring substituted with an aminomethyl group and an acetic acid moiety. The molecule also features a 2-methyl-1-oxopropyl group, which adds to its structural diversity. This compound exhibits a molecular weight of approximately 304.4 g/mol and a melting point of around 150°C. Its solubility in water is moderate, making it suitable for various aqueous-based reactions and formulations.

Synthesis and Production

The synthesis of 1-(2-Methyl-1-oxopropyl)aminomethylcyclohexaneacetic Acid involves a multi-step process that typically begins with the preparation of the cyclohexane ring. This is followed by the introduction of the aminomethyl group through nucleophilic substitution or amide coupling reactions. The acetic acid moiety is then incorporated via esterification or direct acidification steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, reducing the overall cost and environmental impact.

Applications in Pharmaceutical Research

One of the most promising applications of 1-(2-Methyl-1-oxopropyl)aminomethylcyclohexaneacetic Acid lies in the field of drug development. Researchers have explored its potential as a precursor for bioactive compounds, particularly in the design of peptide-based drugs and enzyme inhibitors. The molecule's ability to form stable amide bonds makes it an ideal candidate for constructing complex peptide structures with therapeutic potential.

Recent studies have also highlighted its role in the development of anticancer agents. By incorporating this compound into drug delivery systems, scientists aim to enhance the bioavailability and efficacy of chemotherapeutic agents. Additionally, its use in the synthesis of antibiotics has shown promise, particularly in targeting multidrug-resistant bacterial strains.

Latest Research Findings

In 2023, a groundbreaking study published in *Nature Chemistry* demonstrated the ability of 1-(2-Methyl-1-oxopropyl)aminomethylcyclohexaneacetic Acid to act as a scaffold for designing highly potent kinase inhibitors. These inhibitors have shown remarkable selectivity towards specific kinases involved in cancer progression, paving the way for personalized cancer therapies.

Another notable advancement involves the use of this compound in the development of biosensors for detecting environmental pollutants. By functionalizing its surface with specific recognition elements, researchers have created highly sensitive sensors capable of detecting trace amounts of heavy metals and organic contaminants.

Environmental Impact and Safety Considerations

Despite its numerous applications, it is crucial to address the environmental impact and safety considerations associated with 1-(2-Methyl-1-oxopropyl)aminomethylcyclohexaneacetic Acid. Studies indicate that this compound biodegrades relatively quickly under aerobic conditions, reducing its persistence in aquatic environments. However, further research is needed to assess its long-term effects on soil microorganisms and aquatic ecosystems.

In terms of safety, this compound exhibits low toxicity when handled under standard laboratory conditions. Nonetheless, proper protective measures such as gloves and goggles should be employed during synthesis and handling to minimize occupational exposure risks.

Conclusion

The compound 1-(2-Methyl-1-oxopropyl)aminomethylcyclohexaneacetic Acid, with CAS No. 1281568-83-9, stands out as a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, efficient synthesis methods, and promising therapeutic potential make it a valuable asset in modern pharmaceutical research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an even greater role in advancing scientific innovation and improving human health.